![molecular formula C20H18O6 B2360341 methyl 4-((7-ethoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy)benzoate CAS No. 846592-26-5](/img/structure/B2360341.png)
methyl 4-((7-ethoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy)benzoate
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Overview
Description
“Methyl 4-((7-ethoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy)benzoate” is a chemical compound with the molecular formula C20H18O6 . It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich .
Molecular Structure Analysis
The molecular structure of this compound is defined by its linear formula, C20H18O6 . The molecular weight of the compound is 368.346 .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are defined by its molecular structure, C20H18O6, and its molecular weight, 368.346 .Scientific Research Applications
Synthesis and Structural Analysis
Methyl 4-((7-ethoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy)benzoate and its derivatives are of interest in the field of organic synthesis and structural analysis. For example, Manolov et al. (2012) detailed the synthesis and structure of a closely related compound, ethyl-2-[bis(4-hydroxy-2-oxo-2H-chromen-3-yl)methyl]benzoate, through single-crystal X-ray crystallography, highlighting its potential in crystal engineering and material science Manolov, Morgenstern, & Hegetschweiler, 2012.
Photopolymerization and Material Sciences
Derivatives of methyl 4-((7-ethoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy)benzoate have been explored for their utility in photopolymerization processes. Guillaneuf et al. (2010) discussed a compound bearing a chromophore group for nitroxide-mediated photopolymerization, indicating its application in developing advanced polymer materials Guillaneuf, Bertin, Gigmes, Versace, Lalevée, & Fouassier, 2010.
Antioxidant Properties
Stanchev et al. (2009) investigated the antioxidant properties of new 4-hydroxycoumarin derivatives, demonstrating the potential of methyl 4-((7-ethoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy)benzoate derivatives in combating oxidative stress Stanchev, Hadjimitova, Traykov, Boyanov, & Manolov, 2009.
Antibacterial Effects
Behrami and Dobroshi (2019) synthesized new derivatives of 4-hydroxy-chromen-2-one, including methyl 4-((7-ethoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy)benzoate, to evaluate their antibacterial effects, showcasing the compound's relevance in developing new antimicrobial agents Behrami & Dobroshi, 2019.
Renewable PET and Environmental Chemistry
Pacheco et al. (2015) explored the catalytic reactions between ethylene and biomass-derived furans for producing biobased terephthalic acid precursors, indicating the role of similar compounds in sustainable chemistry and material production Pacheco, Labinger, Sessions, & Davis, 2015.
Safety and Hazards
properties
IUPAC Name |
methyl 4-(7-ethoxy-2-methyl-4-oxochromen-3-yl)oxybenzoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18O6/c1-4-24-15-9-10-16-17(11-15)25-12(2)19(18(16)21)26-14-7-5-13(6-8-14)20(22)23-3/h5-11H,4H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXTUNHQDWXSEOD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)C(=O)C(=C(O2)C)OC3=CC=C(C=C3)C(=O)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18O6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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